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Compound of Interest

Compound Name: Angoline

Cat. No.: B1218884

This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting steps for working with Angoline in an in vitro setting. The
following sections address common questions and challenges related to its solubility.

Frequently Asked Questions (FAQS)

Q1: What is Angoline and what are its key chemical properties?

Angoline is a potent and selective inhibitor of the Interleukin-6/Signal Transducer and Activator
of Transcription 3 (IL-6/STAT3) signaling pathway, with an I1Cso of 11.56 pM.[1][2][3][4][5] It
works by inhibiting the phosphorylation of STAT3, which in turn suppresses the expression of
its target genes and leads to an anti-proliferative effect in cancer cells.[1][3][4][6]

Key properties are summarized below:

Property Value Reference(s)
CAS Number 21080-31-9 [11[2]131[7]
Molecular Formula C22H21NOs [31I51[7]
Molecular Weight 379.41 g/mol 31141171181
Synonyms o [3]

Methoxyldihydrochelerythrine
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Q2: What is the recommended solvent for preparing Angoline stock solutions?

The recommended solvent for preparing high-concentration stock solutions of Angoline for in
vitro use is Dimethyl sulfoxide (DMSO).[3][6]

Q3: My Angoline powder is not dissolving completely in DMSO. What should | do?

If you encounter difficulty dissolving Angoline in DMSO, follow these steps. This workflow is
designed to maximize solubility while maintaining the integrity of the compound.
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Warm gently to 37°C Yes
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Consult manufacturer's documentation.
Consider a lower concentration.

Caption: Workflow for dissolving Angoline in DMSO.

Q4: What is the maximum recommended concentration for an Angoline stock solution in
DMSO?
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Based on available data, Angoline can be dissolved in DMSO at concentrations up to 30
mg/mL (79.07 mM).[3] Achieving this concentration may require sonication.[3]

Solvent Max Concentration  Molarity (approx.) Notes

Sonication and gentle

warming to 37°C are
DMSO 30 mg/mL 79.07 mM )

recommended to aid

dissolution.[2][3]

Q5: Can | dissolve Angoline directly in agueous buffers (e.g., PBS) or cell culture media?

Directly dissolving Angoline in aqueous solutions is not recommended due to its poor water
solubility.[9][10] Angoline is a lipophilic compound and will likely precipitate or fail to dissolve in
agqueous media. Always prepare a high-concentration stock solution in DMSO first and then
dilute it to the final working concentration in your experimental medium.

Q6: How should | prepare a working solution from my DMSO stock for cell culture
experiments?

To prepare a working solution, perform a serial dilution. First, dilute your high-concentration
DMSO stock into your cell culture medium. It is critical to ensure that the final concentration of
DMSO in the culture medium is non-toxic to your cells, typically below 0.5% and ideally at or
below 0.1%.

Example Dilution:

e Goal: Prepare a 10 uM working solution.

e Stock Solution: 10 mM in DMSO.

e Dilution Factor: 10,000 uM (10 mM) / 10 uM = 1000x.

e Procedure: Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium. This
results in a final DMSO concentration of 0.1%.
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Important: Add the DMSO stock to the aqueous medium while vortexing or mixing to facilitate
rapid dispersion and prevent precipitation.

Q7: How should | store my Angoline solutions?
Proper storage is crucial to maintain the compound's activity.
o Powder: Store at -20°C for up to 3 years.[3] Keep away from direct sunlight.[3]

o DMSO Stock Solution: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.
Store at -20°C for several months or at -80°C for up to one year.[3][5] Some suppliers note
that solutions are unstable and should be prepared fresh.[4]

Q8: What is the difference between Angoline and Angoline hydrochloride?

Angoline is also available as a hydrochloride salt (Angoline hydrochloride, CAS: 1071676-04-
4).[6][11] Salt forms are often created to improve a compound's physical properties, such as
solubility and stability.[9] While both forms have the same core biological activity, Angoline
hydrochloride may exhibit different solubility characteristics, potentially having slightly better
solubility in aqueous solutions, though DMSO s still the recommended solvent for stock
preparation.[6] Always refer to the specific product datasheet for the form you are using.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Angoline Stock Solution in DMSO

Preparation: Bring the Angoline vial (MW: 379.41 g/mol ) and a vial of anhydrous DMSO to
room temperature.

o Calculation: To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass = 0.010 mol/L * 0.001 L * 379.41 g/mol = 0.00379 g = 3.79 mg

» Weighing: Carefully weigh 3.79 mg of Angoline powder.

e Dissolution: Add 1 mL of DMSO to the powder.

¢ Mixing: Vortex the solution for 1-2 minutes.
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» Troubleshooting: If the powder is not fully dissolved, place the vial in an ultrasonic water bath
for 15 minutes. Gentle warming to 37°C can also be applied.[2]

» Storage: Once the solution is clear, aliquot it into smaller, single-use volumes in tightly
sealed tubes. Store at -20°C or -80°C.

Signaling Pathway

Angoline exerts its effect by targeting the STAT3 signaling pathway, which is often
constitutively activated in cancer cells. Understanding this pathway provides context for its
mechanism of action.
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Caption: The IL-6/STAT3 signaling pathway inhibited by Angoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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